Cas no 2227716-84-7 ((1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227716-84-7
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• CID: 5570039
• PubChem ID: 165657022
• Update Time: 2023-07-11

(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1955783
• 2227716-84-7

• Inchi： 1S/C9H8BrF3O/c1-5-2-6(4-7(10)3-5)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m0/s1
• InChI Key： XTGJZJQQIDLRTP-QMMMGPOBSA-N
• SMILES： BrC1C=C(C)C=C(C=1)[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų